N-(1-cyclopropylethyl)-6-methylpyridine-3-carboxamide

• IUPAC Name: N-(1-cyclopropylethyl)-6-methylpyridine-3-carboxamide
• InChI: InChI=1S/C12H16N2O/c1-8-3-4-11(7-13-8)12(15)14-9(2)10-5-6-10/h3-4,7,9-10H,5-6H2,1-2H3,(H,14,15)
• InChI Key: DLQPRAZIFAQIDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)C(=O)NC(C)C2CC2
• Molecular Formula: C12H16N2O
• Molecular Weight: 204.27 g/mol

Description

N-(1-cyclopropylethyl)-6-methylpyridine-3-carboxamide is a chemical compound that has been extensively studied in scientific research. This compound is also known as ABT-639, and it belongs to the class of compounds known as selective T-type calcium channel blockers. ABT-639 has been shown to have potential therapeutic applications in the treatment of various diseases, including neuropathic pain, epilepsy, and cardiovascular disease.

Mechanism of Action

ABT-639 works by selectively blocking T-type calcium channels, which are involved in the transmission of pain signals in the nervous system. By blocking these channels, ABT-639 can reduce the transmission of pain signals and provide relief from neuropathic pain.
Biochemical and Physiological Effects
ABT-639 has several biochemical and physiological effects, including the ability to reduce pain sensitivity, improve motor function, and reduce inflammation. These effects are thought to be due to the selective blockade of T-type calcium channels in the nervous system.

Advantages and Limitations for Lab Experiments

ABT-639 has several advantages for use in laboratory experiments, including its high potency and selectivity for T-type calcium channels. However, there are also some limitations to its use, including its potential toxicity and the need for careful dosing and monitoring.

Future Directions

There are several future directions for research on ABT-639, including the development of more selective and potent T-type calcium channel blockers, the identification of new therapeutic applications for ABT-639, and the development of new methods for synthesizing and purifying this compound. Additionally, further research is needed to fully understand the mechanisms of action and potential side effects of ABT-639.

Synthesis Methods

The synthesis of ABT-639 involves several steps, including the reaction of 6-methylpyridine-3-carboxylic acid with cyclopropylmethylamine, followed by the addition of various reagents to form the final product. The synthesis of this compound has been extensively studied, and several methods have been developed to improve the yield and purity of the product.

Scientific Research Applications

ABT-639 has been extensively studied in scientific research, and it has been shown to have potential therapeutic applications in the treatment of various diseases. In particular, ABT-639 has been shown to be effective in the treatment of neuropathic pain, which is a type of chronic pain that is often difficult to treat with conventional pain medications.